Cas no 1870096-64-2 (4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid)

• Product Name: 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid
• CAS No: 1870096-64-2
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5999400
• PubChem ID: 165791592
• Update Time: 2025-10-29

4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1826734
• 4-amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid
• 1870096-64-2
• 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid

• Inchi： 1S/C13H25NO2/c1-9(2)10-3-5-11(6-4-10)12(8-14)7-13(15)16/h9-12H,3-8,14H2,1-2H3,(H,15,16)
• InChI Key： OXJSIERNZPHVES-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid

4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic Acid: A Comprehensive Overview

4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid, with the CAS number 1870096-64-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have shed light on its properties, making it a subject of extensive research.

The molecular structure of 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid comprises a cyclohexane ring substituted with a propan-2-yl group at the 4-position, which is further connected to a butanoic acid moiety through an amino group. This arrangement imparts the molecule with both hydrophobic and hydrophilic characteristics, rendering it versatile for various chemical reactions. The presence of the amino group at position 4 introduces additional functional diversity, enabling participation in peptide bond formation and other amine-related reactions.

Recent studies have explored the synthesis of this compound through multi-step processes, often involving ring-closing metathesis and subsequent functionalization. For instance, researchers have employed Grubbs catalysts to achieve efficient cyclization, followed by nucleophilic substitution to introduce the amino group. These methods have not only improved yield but also enhanced the purity of the final product, making it more suitable for biological assays.

In terms of pharmacological applications, 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid has shown promise as a precursor for peptide-based drugs. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules. Additionally, computational studies using molecular docking have revealed its potential to interact with specific protein targets, suggesting its role in modulating enzyme activity or receptor function.

The physical properties of this compound are equally intriguing. Its melting point, determined through differential scanning calorimetry (DSC), is approximately 155°C, indicating moderate thermal stability. The compound's solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in organic synthesis protocols. Furthermore, spectroscopic analyses (NMR and IR) have confirmed the structural integrity of the molecule, providing insights into its conformational flexibility.

Environmental considerations are also a focus of recent research on 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid. Studies have assessed its biodegradability under aerobic conditions, revealing that it undergoes microbial degradation within 28 days under standard test conditions. This information is crucial for evaluating its ecological impact and ensuring sustainable practices in its production and disposal.

In conclusion, 4-Amino-3-[4-(propan-2-yl)cyclohexyl]butanoic acid, CAS number 1870096-64-2, stands as a testament to the intricate interplay between chemical synthesis and biological functionality. Its structural features, coupled with emerging research findings, underscore its potential as a valuable tool in drug discovery and materials science. As ongoing investigations continue to unravel its properties, this compound is poised to make significant contributions to various scientific domains.